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Compound of Interest

Compound Name: Pungiolide A

Cat. No.: B1496040

Essential Safety and Handling Guide for Pungiolide
A

This guide provides immediate, essential safety and logistical information for handling
Pungiolide A in a laboratory setting. The following procedures are based on the known
cytotoxic properties of the compound and general best practices for handling potent chemical
agents.

Chemical and Toxicological Data Summary

Property Value Source
Molecular Formula C30H3607 [1]

CAS Number 130395-54-9 [11[2]
Molecular Weight 508.6 g/mol [2]
Cytotoxicity (IC50) 0.90 - 6.84 uM [1]
Storage Temperature -20°C [1]

Hazard Assessment

Pungiolide A has demonstrated moderate cytotoxic effects.[1] Due to this inherent biological
activity, it should be handled with caution to prevent exposure. Assume the compound is
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harmful if swallowed, inhaled, or absorbed through the skin.

Personal Protective Equipment (PPE)

When handling Pungiolide A, the following personal protective equipment is mandatory:

e Gloves: Wear chemical-resistant gloves (e.g., nitrile) at all times. Gloves must be inspected
for integrity before use and changed immediately if contaminated. Use proper glove removal
technique to avoid skin contact.

» Eye Protection: Safety glasses with side shields or a face shield are required to protect
against splashes and airborne particles.

o Lab Coat: A fully buttoned lab coat must be worn to protect skin and clothing.

o Respiratory Protection: If there is a risk of generating aerosols or dust, a properly fitted
respirator (e.g., N95 or higher) should be used in a well-ventilated area or a fume hood.

Safe Handling Procedures

3.1. Preparation and Use:

All work with Pungiolide A, especially handling of the solid form and preparation of stock
solutions, should be conducted in a certified chemical fume hood to minimize inhalation
exposure.

Avoid the formation of dust and aerosols.

Do not eat, drink, or smoke in the laboratory where Pungiolide A is being handled.[3][4][5]

Wash hands thoroughly after handling the compound, even if gloves were worn.[3]

3.2. Spill Response:

 In case of a spill, evacuate the immediate area.

o Wear appropriate PPE, including respiratory protection, before attempting to clean the spill.

o For small spills, absorb the material with an inert absorbent (e.g., sand, vermiculite).
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e Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

e Ventilate the area and wash the spill site once the material has been removed.

First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, seek immediate medical
attention.[3][4]

¢ In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing. Seek medical attention if irritation persists.[3][4]

e In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at
least 15 minutes, holding the eyelids open. Seek immediate medical attention.[4][5]

« |If Swallowed: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[3][5]

Storage and Disposal

5.1. Storage:

» Store Pungiolide A in a tightly sealed container in a dry, well-ventilated area.
e The recommended storage temperature is -20°C.[1]

o Store locked up and away from incompatible materials.[3][5]

5.2. Disposal:

» All waste materials contaminated with Pungiolide A, including empty containers, used
gloves, and absorbent materials from spills, must be disposed of as hazardous chemical
waste.

o Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose
of down the drain.
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Experimental Workflow for Safe Handling of
Pungiolide A
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Remove PPE

Wash Hands Thoroughly
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Caption: Workflow for the safe handling of Pungiolide A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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